Cas no 1038215-86-9 (N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide)

• Product Name: N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide
• CAS No: 1038215-86-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD11167639
• CID: 4568964
• PubChem ID: 28738938
• Update Time: 2025-07-23

N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide

• MDL： MFCD11167639
• Inchi： 1S/C12H17NO2/c1-12(2,3)11(15)13(4)9-5-7-10(14)8-6-9/h5-8,14H,1-4H3
• InChI Key： PVSJOQDMFAIKNQ-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(O)C=C1)C)(=O)C(C)(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.8±25.0 °C at 760 mmHg
• Flash Point: 160.5±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide

Introduction to N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide (CAS No. 1038215-86-9)

N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide, a compound with the CAS number 1038215-86-9, is a molecule of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The presence of a hydroxyl group on the phenyl ring and the trimethylpropanamide moiety contributes to its distinct chemical properties, making it a valuable subject of study for researchers exploring novel biochemical interactions.

The molecular structure of N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide encompasses a benzene ring substituted with a hydroxyl group at the para position, linked to an amide group. The amide functionality is further attached to a 2,2-dimethylpropane chain. This specific arrangement imparts unique reactivity and solubility characteristics, which are being leveraged in contemporary research to develop innovative therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate hydroxyl and amide functionalities. These groups are known to participate in various biological processes, making them attractive targets for drug design. The hydroxyl group can engage in hydrogen bonding interactions, while the amide moiety is often involved in stabilizing protein-ligand interactions. Such features make N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex biological challenges. The synthesis and characterization of N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide have opened new avenues for studying its potential role in modulating biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide.

The chemical synthesis of N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic methodologies to optimize the production process. These include techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, which enhance the efficiency and sustainability of the synthesis.

The pharmacokinetic profile of N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary studies indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, suggesting favorable pharmacokinetic properties for further development.

In addition to its pharmacological applications, N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced functional properties. For instance, researchers have explored its use in creating biodegradable materials that could find applications in medical implants and sustainable packaging solutions.

The future direction of research on N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By modifying specific functional groups within the molecule, researchers aim to fine-tune its biological activity and improve its efficacy as a therapeutic agent. Collaborative efforts between chemists and biologists will be essential in unraveling the full potential of this compound.

The development of computational models has also played a significant role in advancing the study of N-(4-hydroxyphenyl)-N,2,2-trimethylpropanamide. These models allow researchers to predict how different structural modifications will affect the compound's biological activity without the need for extensive experimental testing. Such computational approaches are particularly valuable in accelerating the drug discovery process and identifying promising candidates for further investigation.

In conclusion，N-(4-hydroxyphenyl)-N、trimethylpropanamide (CAS No. 1038215-86-9) represents a fascinating compound with diverse applications in pharmaceuticals and materials science。 Its unique structural features and promising biological activities make it a subject of great interest for researchers worldwide。 As our understanding of this molecule continues to grow，we can expect to see exciting developments that will benefit both scientific research and industrial applications。